Cas no 87527-48-8 (1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenoxy)butyl]-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenoxy)butyl]-
• CAS No: 87527-48-8
• MF: C₁₂H₁₄ClN₃OS
• MW: 283.777060031891
• CID: 655395
• PubChem ID: 13272823
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenoxy)butyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-[4-(4-chlorophenoxy)butyl]-
• 5-[4-(4-chlorophenoxy)butyl]-1,3,4-thiadiazol-2-amine
• DTXSID30533775
• 87527-48-8

• Inchi： 1S/C12H14ClN3OS/c13-9-4-6-10(7-5-9)17-8-2-1-3-11-15-16-12(14)18-11/h4-7H,1-3,8H2,(H2,14,16)
• InChI Key： LBYRSOYHGULRCV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCCC1=NN=C(N)S1

Computed Properties

• Exact Mass: 283.0546109g/mol
• Monoisotopic Mass: 283.0546109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 89.3Ų